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Compound Focus: Zirconium stearate

CAS No.: 15844-92-5

Cat. No.: S1520585

Get Quote

Zirconium stearate is classified as a metallic soap, a metal derivative of a fatty acid [1]. Its chemical

structure consists of a zirconium cation associated with four stearate anions [1].

Chemical Formula: C₇₂H₁₄₀O₈Zr [1] [2] [3]

CAS Registry Number: 15844-92-5 [1] [2] [4]
Molar Mass: 1225.10 g/mol [1] [2] [3]

EC Number: 239-951-3 [1] [4] [3]

Key Physical and Chemical Properties

The table below summarizes the fundamental properties of zirconium stearate for quick reference.

Property Description / Value

Appearance White powder [1] [3] or light yellow mass [5]

Density Not specified in available data

Boiling Point 359.4 °C at 760 mmHg [1] [4]

Flash Point 162.4 °C [1] [4]

Water Solubility Insoluble [1]
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Property Description / Value

Zirconium Content (as ZrO₂+HfO₂) 13.0–17.0% (industrial grade) [5]

Synthesis and Experimental Protocols

Zirconium stearate can be synthesized through several precipitation methods. The following diagram

illustrates a general synthesis workflow based on two common protocols.
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Synthesis pathways for Zirconium Stearate [1] [5]

Detailed Synthesis Method from Zirconium Oxychloride
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One common synthesis method involves the reaction of stearic acid with a zirconium salt [1] [5].

Initial Reaction: Stearic acid is first reacted with sodium carbonate (soda ash) in water [1].
Heating: The mixture is brought to a boil [1].

Precipitation: A solution of zirconium oxychloride (ZrOCl₂) is added to the boiling mixture, resulting
in the precipitation of zirconium stearate [1].

Product Form: The product from this method is typically a light yellow mass [5].

Alternative Synthesis Method from Zirconium Nitrate

An alternative pathway uses zirconium nitrate and sodium oleate to produce zirconium stearate [1].

Zirconium acetate (Zircosol ZA series) can also serve as a raw material for producing waterproofing agents,

which may involve the formation of zirconium stearate or similar compounds [5].

Functional Applications

Zirconium stearate is primarily utilized in industrial applications that leverage its hydrophobic and metal-

soap properties.

Waterproofing Materials: It is a direct raw material for manufacturing waterproofing agents and

fabrics [1] [5] [6].
Surface Coatings: It functions as a flattening agent (which reduces gloss) in coatings [1]. Research

shows it enhances the durability of superhydrophobic coatings on cotton fabric, improving resistance
to laundering and mechanical abrasion [6].

Specialized Fabric Coatings: In combination with zinc stearate, it creates fluorine-free
superhydrophobic and superoleophilic coatings. These coated fabrics are effective for oil-water

separation and possess superior antibacterial properties [6].
Polymer and Resin Applications: It is approved for use in resinous and polymeric coatings intended

for food contact [3].

Safety and Handling

Based on the available data, no specific hazard statements or formal GHS classifications were identified for

zirconium stearate [3]. As with all laboratory chemicals, standard safe handling procedures should be

followed in the absence of a complete safety datasheet.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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